Cas no 915375-36-9 (L-Valine, L-methionyl-L-alanyl-L-isoleucyl-)

L-Valine, L-methionyl-L-alanyl-L-isoleucyl- structure
915375-36-9 structure
Product Name:L-Valine, L-methionyl-L-alanyl-L-isoleucyl-
CAS No:915375-36-9
MF:C19H36N4O5S
MW:432.57794380188
CID:787126
PubChem ID:71428805
Update Time:2025-04-19

L-Valine, L-methionyl-L-alanyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine, L-methionyl-L-alanyl-L-isoleucyl-
    • (2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]propanoyl]amino]-3-methylpentanoyl]amino]-3-methylbutanoic acid
    • 915375-36-9
    • L-Methionyl-L-alanyl-L-isoleucyl-L-valine
    • DTXSID60847519
    • Inchi: 1S/C19H36N4O5S/c1-7-11(4)15(18(26)22-14(10(2)3)19(27)28)23-16(24)12(5)21-17(25)13(20)8-9-29-6/h10-15H,7-9,20H2,1-6H3,(H,21,25)(H,22,26)(H,23,24)(H,27,28)/t11-,12-,13-,14-,15-/m0/s1
    • InChI Key: CASUKPPFKGSPHF-YTFOTSKYSA-N
    • SMILES: S(C)CC[C@@H](C(N[C@@H](C)C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)[C@@H](C)CC)=O)=O)N

Computed Properties

  • Exact Mass: 432.24064144g/mol
  • Monoisotopic Mass: 432.24064144g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 13
  • Complexity: 573
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 176Ų
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